Cas no 462120-55-4 (N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide)

• Product Name: N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide
• CAS No: 462120-55-4
• MF: C₂₁H₁₆ClNO₄S
• MW: 413.874043464661
• CID: 3356567
• PubChem ID: 7267186
• Update Time: 2025-05-21

N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(2-BENZOYL-4-CHLOROPHENYL)-4-(METHYLSULFONYL)-
• N-(2-benzoyl-4-chlorophenyl)-4-methylsulfonylbenzamide
• N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide
• benzamide,n-(2-benzoyl-4-chlorophenyl)-4-(methylsulfonyl)-
• AKOS024660259
• 462120-55-4
• F2558-0081
• N-(2-benzoyl-4-chlorophenyl)-4-(methylsulfonyl)benzamide

• Inchi： 1S/C21H16ClNO4S/c1-28(26,27)17-10-7-15(8-11-17)21(25)23-19-12-9-16(22)13-18(19)20(24)14-5-3-2-4-6-14/h2-13H,1H3,(H,23,25)
• InChI Key： NJAZROYETWPOTN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 413.0488569Da
• Monoisotopic Mass: 413.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide

N-(2-Benzoyl-4-Chlorophenyl)-4-Methanesulfonylbenzamide: A Comprehensive Overview

The compound N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide (CAS No. 462120-55-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzoyl group, a chlorophenyl moiety, and a methanesulfonylbenzamide functional group. The combination of these groups imparts unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide in drug discovery, particularly in the design of bioactive molecules. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, which is crucial for therapeutic applications. Researchers have explored its role in inhibiting specific enzymes involved in disease pathways, demonstrating its potential as a lead compound for novel drug development.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and sulfonamidation. These reactions require precise control of reaction conditions to ensure high yields and purity. The use of advanced catalytic systems has been reported to enhance the efficiency of these reactions, making the synthesis more scalable for industrial applications.

In terms of physical properties, N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, which is advantageous for formulation purposes in pharmaceuticals. Additionally, its stability under various storage conditions has been evaluated, confirming its suitability for long-term use in research and commercial settings.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, where it can be used as a building block for high-performance materials. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating materials with enhanced mechanical and thermal properties.

From an environmental perspective, the biodegradability of N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide has been studied to assess its impact on ecosystems. Research indicates that under specific microbial conditions, the compound undergoes partial degradation, reducing its persistence in the environment. This information is critical for regulatory compliance and sustainable chemical practices.

In conclusion, N-(2-benzoyl-4-chlorophenyl)-4-methanesulfonylbenzamide (CAS No. 462120-55-4) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications make it a focal point for ongoing research across multiple disciplines. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing both therapeutic interventions and material innovations.